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Compound of Interest

2-(4-Bromophenyl)isothiazolidine
1,1-dioxide

cat. No.: B1282009

Compound Name:

An In-Depth Technical Guide to 2-(Aryl)isothiazolidine 1,1-dioxides with a Focus on 2-(4-
Bromophenyl)isothiazolidine 1,1-dioxide

Disclaimer: Publicly available scientific literature containing in-depth experimental and
biological data specifically for 2-(4-Bromophenyl)isothiazolidine 1,1-dioxide (CAS 71703-16-
7) is limited. This guide provides a comprehensive overview of the broader class of 2-
(Aryl)isothiazolidine 1,1-dioxides, drawing on available data for the target compound and
related analogues to offer insights for researchers, scientists, and drug development
professionals.

Introduction

Isothiazolidine 1,1-dioxides, also known as y-sultams, are a class of saturated five-membered
heterocyclic compounds containing a sulfonamide group within the ring. This scaffold has
garnered interest in medicinal chemistry due to its potential as a bioisostere for various
functional groups and its presence in molecules with diverse biological activities. The aryl
substituent at the 2-position provides a key point for structural modification to modulate
physicochemical properties and biological targets. This guide focuses on the synthesis,
properties, and potential applications of this chemical class, with specific available data for the
4-bromo-substituted analogue.

Physicochemical Properties
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The fundamental physicochemical properties of 2-(4-Bromophenyl)isothiazolidine 1,1-
dioxide are summarized below. These properties are crucial for its handling, formulation, and
interpretation of biological data.

Property Value Reference

CAS Number 71703-16-7 N/A

Molecular Formula CoH10BrNO2S [1112]

Molecular Weight 276.15 g/mol [1][2]

Appearance Solid [3114]

Purity >95% - 96% [4115]

, C1CS(=0)

Canonical SMILES [4]
(=O)N(C1)C2=CC=C(C=C2)Br
LYQGSNNXYYJBLO-

InChl Key [4]

UHFFFAOYSA-N

MDL Number MFCD09933347 [1][3]

Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-(4-
Bromophenyl)isothiazolidine 1,1-dioxide was not found in the reviewed literature, general
methods for the synthesis of the isothiazolidine 1,1-dioxide core are documented. A common
approach involves the aza-Michael addition to an activated vinylsulfonamide precursor.

General Experimental Protocol: Aza-Michael Addition for
the Synthesis of 2-(Aryl)isothiazolidine 1,1-dioxides

This protocol is a generalized procedure based on the synthesis of related isothiazolidine 1,1-
dioxides and may require optimization for the specific synthesis of 2-(4-
Bromophenyl)isothiazolidine 1,1-dioxide.

Materials:
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Aryl amine (e.g., 4-bromoaniline)

Divinyl sulfone or a suitable precursor

Aprotic solvent (e.g., Dichloromethane, Tetrahydrofuran)

Base (e.g., Triethylamine, DBU)

Procedure:

To a solution of the aryl amine (1.0 eq) in the chosen aprotic solvent, add the base (1.1 eq).
o Slowly add divinyl sulfone (1.0 eq) to the reaction mixture at room temperature.

« Stir the reaction mixture at room temperature or with gentle heating (e.g., 40-60 °C) and
monitor the reaction progress by Thin Layer Chromatography (TLC).

o Upon completion, quench the reaction with water and extract the product with an organic
solvent.

e Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate
under reduced pressure.

 Purify the crude product by column chromatography on silica gel to yield the desired 2-
(AryDisothiazolidine 1,1-dioxide.
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Generalized synthetic workflow for 2-(Aryl)isothiazolidine 1,1-dioxides.

Biological Activity and Potential Applications

Specific biological data for 2-(4-Bromophenyl)isothiazolidine 1,1-dioxide is not readily

available. However, studies on the broader class of isothiazolidine 1,1-dioxides and related

thiazolidinone derivatives have revealed a range of biological activities, suggesting potential

therapeutic applications.

Derivatives of the isothiazolidine 1,1-dioxide scaffold have been investigated for their potential

as:
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» Antiproliferative Agents: Certain isothiazoloisoxazole 1,1-dioxides have demonstrated low
micromolar activity against human breast carcinoma cell lines.[2]

e Enzyme Inhibitors: Some N-arylbenzisothiazolinone 1,1-dioxides are potent and selective
inhibitors of human leukocyte elastase and chymotrypsin.[3]

» Antimicrobial Agents: While some studies on 1,2-benzisothiazolin-3-one derivatives showed
antimicrobial activity, their corresponding 1,1-dioxide derivatives were found to be inactive.[6]
This highlights that the oxidation state of the sulfur atom can be critical for certain biological

activities.

The related thiazolidinone scaffold is known for a wider range of activities, including
antidiabetic, anti-inflammatory, and anticancer effects.[7][3]

Hypothetical Mechanism of Action: Enzyme Inhibition

Based on the activity of related compounds as enzyme inhibitors, a potential mechanism of
action for some 2-(Aryl)isothiazolidine 1,1-dioxides could involve the competitive binding to the
active site of a target enzyme, thereby inhibiting its function.
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Conceptual diagram of a potential enzyme inhibition mechanism.

Safety and Handling

According to available safety data sheets, 2-(4-Bromophenyl)isothiazolidine 1,1-dioxide is
associated with the following hazards:
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Harmful if swallowed (H302)

Causes skin irritation (H315)

Causes serious eye irritation (H319)

May cause respiratory irritation (H335)[3]

Standard laboratory safety precautions, including the use of personal protective equipment
(gloves, safety glasses, lab coat) and working in a well-ventilated area, are recommended
when handling this compound.[3]

Conclusion and Future Directions

2-(4-Bromophenyl)isothiazolidine 1,1-dioxide belongs to a class of heterocyclic compounds
with potential for further investigation in drug discovery and development. While specific
biological data for this compound is lacking, the broader family of isothiazolidine 1,1-dioxides
has shown promise as antiproliferative agents and enzyme inhibitors.

Future research should focus on:

o Developing and publishing detailed synthetic protocols for 2-(4-
Bromophenyl)isothiazolidine 1,1-dioxide.

e Screening this compound against a variety of biological targets to identify potential
therapeutic applications.

o Conducting structure-activity relationship (SAR) studies by synthesizing and evaluating a
library of related analogues to optimize for potency and selectivity.

This technical guide serves as a starting point for researchers interested in exploring the
potential of 2-(4-Bromophenyl)isothiazolidine 1,1-dioxide and the wider class of 2-
(Aryl)isothiazolidine 1,1-dioxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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